3-Oxo-cyclohexylphosphonic Acid Diethylester
Cat. No. B8716620
M. Wt: 234.23 g/mol
InChI Key: FFRCHPAMGNLFNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06753324B2
Procedure details
0.52 mmol trimethylsilyltriflate is added dropwise to 11.4 mmol diethylphosphite and 12.4 mmol N,O-bis-(trimethylsilyl)acetamide in 5 ml dichlormethane at 0° C. After 30 minutes of stirring at the same temperature 0.52 mmol 2-cyclohexen-1-one are added dropwise thereto and is stirred for 1 h. The enolsilane intermediate product is hydrolized by 3 ml 1 n HCl during 3 hours of stirring. The organic phase is separated, dried over magnesiumsulfate and concentrated. The raw product can be chromatographed on SiO2 and after concentration of the desired fractions results in 3-oxo-cyclohexylphosphonic acid diethylester 2(a) in a 95% yield.
[Compound]
Name
N,O-bis-(trimethylsilyl)acetamide
Quantity
12.4 mmol
Type
reactant
Reaction Step One
[Compound]
Name
1
Quantity
3 mL
Type
reactant
Reaction Step Three
Yield
95%
Identifiers
|
REACTION_CXSMILES
|
C[Si](OS(C(F)(F)F)(=O)=O)(C)C.[CH2:13]([O:15][P:16]([O-:20])[O:17][CH2:18][CH3:19])[CH3:14].[C:21]1(=[O:27])[CH2:26][CH2:25][CH2:24][CH:23]=[CH:22]1.Cl>ClCCl>[CH2:13]([O:15][P:16]([CH:23]1[CH2:24][CH2:25][CH2:26][C:21](=[O:27])[CH2:22]1)(=[O:20])[O:17][CH2:18][CH3:19])[CH3:14]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.52 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)OS(=O)(=O)C(F)(F)F
|
|
Name
|
|
|
Quantity
|
11.4 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OP(OCC)[O-]
|
[Compound]
|
Name
|
N,O-bis-(trimethylsilyl)acetamide
|
|
Quantity
|
12.4 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
|
Name
|
|
|
Quantity
|
0.52 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1(C=CCCC1)=O
|
Step Three
[Compound]
|
Name
|
1
|
|
Quantity
|
3 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
is stirred for 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
are added dropwise
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
of stirring
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic phase is separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesiumsulfate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The raw product can be chromatographed on SiO2
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
after concentration of the desired fractions results in 3-oxo-cyclohexylphosphonic acid diethylester 2(a) in a 95% yield
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)OP(OCC)(=O)C1CC(CCC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 95% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
